methyl 3-methyl-4-[(phenylacetyl)amino]benzoate

• IUPAC Name: methyl 3-methyl-4-[(2-phenylacetyl)amino]benzoate
• InChI: InChI=1S/C17H17NO3/c1-12-10-14(17(20)21-2)8-9-15(12)18-16(19)11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,18,19)
• InChI Key: AVLJOEAHLYRAOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)OC)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

Methyl 3-methyl-4-[(phenylacetyl)amino]benzoate is a chemical compound that belongs to the class of amides. It is commonly used in scientific research for its various applications.

Mechanism of Action

The mechanism of action of Methyl 3-methyl-4-[(phenylacetyl)amino]benzoate is not fully understood. However, it is believed to act as an inhibitor of the cytochrome P450 enzymes, which are responsible for the metabolism of various drugs and toxins in the liver.
Biochemical and Physiological Effects:
Methyl 3-methyl-4-[(phenylacetyl)amino]benzoate has been shown to have various biochemical and physiological effects. It has been found to induce the expression of various liver enzymes, including cytochrome P450, UDP-glucuronosyltransferase, and sulfotransferase. It has also been shown to increase the levels of certain liver enzymes, such as alanine transaminase and aspartate transaminase.

Advantages and Limitations for Lab Experiments

Methyl 3-methyl-4-[(phenylacetyl)amino]benzoate has several advantages and limitations for lab experiments. One of the advantages is its high purity, which makes it suitable for use in analytical methods. It is also stable under various conditions, which makes it easy to handle and store. However, its limited solubility in water can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of Methyl 3-methyl-4-[(phenylacetyl)amino]benzoate. One direction is the development of new analytical methods for the determination of amides in biological samples. Another direction is the study of the metabolism of amides in the liver and the role of Methyl 3-methyl-4-[(phenylacetyl)amino]benzoate in this process. Additionally, the potential use of Methyl 3-methyl-4-[(phenylacetyl)amino]benzoate as a tool for the study of liver function and disease is an area of future research.
In conclusion, Methyl 3-methyl-4-[(phenylacetyl)amino]benzoate is a chemical compound that has various applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound can lead to a better understanding of its role in liver function and disease.

Synthesis Methods

Methyl 3-methyl-4-[(phenylacetyl)amino]benzoate can be synthesized through various methods. One of the most common methods is the reaction of 3-methyl-4-nitrobenzoic acid with phenylacetic acid and thionyl chloride. The resulting product is then reacted with methylamine to obtain Methyl 3-methyl-4-[(phenylacetyl)amino]benzoate.

Scientific Research Applications

Methyl 3-methyl-4-[(phenylacetyl)amino]benzoate has various applications in scientific research. It is commonly used as a reference compound in the development of analytical methods for the determination of amides in biological samples. It is also used in the study of the metabolism of amides in the liver.